Cas no 499195-47-0 (4-(3-Bromophenyl)-2-chloropyrimidine)

• Product Name: 4-(3-Bromophenyl)-2-chloropyrimidine
• CAS No: 499195-47-0
• MF: C₁₀H₆BrClN₂
• MW: 269.525040149689
• MDL: MFCD11520124
• CID: 68291
• PubChem ID: 11780576
• Update Time: 2025-06-09

4-(3-Bromophenyl)-2-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenyl)-2-chloropyrimidine
• AG-F-67171
• AGN-PC-00G0Q6
• AK-86950
• ANW-74069
• CTK4J1817
• KB-34035
• Pyrimidine,4-(3-bromophenyl)-2-chloro-
• DTXSID20472487
• 499195-47-0
• FT-0682534
• CS-0216057
• AKOS015851281
• Z1269159019
• AMY36574
• EN300-3293135
• A7420
• SCHEMBL3754295

• MDL： MFCD11520124
• Inchi： 1S/C10H6BrClN2/c11-8-3-1-2-7(6-8)9-4-5-13-10(12)14-9/h1-6H
• InChI Key： LPJSTRAUAIMYQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CN=C(N=1)Cl

Computed Properties

• Exact Mass: 267.94000
• Monoisotopic Mass: 267.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.592
• Boiling Point: 403.48°C at 760 mmHg
• Flash Point: 197.818°C
• Refractive Index: 1.622
• PSA: 25.78000
• LogP: 3.55950

4-(3-Bromophenyl)-2-chloropyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(3-Bromophenyl)-2-chloropyrimidine

Research Update on 4-(3-Bromophenyl)-2-chloropyrimidine (CAS: 499195-47-0) in Chemical Biology and Pharmaceutical Applications

The compound 4-(3-Bromophenyl)-2-chloropyrimidine (CAS: 499195-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 4-(3-Bromophenyl)-2-chloropyrimidine in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel EGFR inhibitors, showcasing improved selectivity and reduced off-target effects compared to earlier generations of inhibitors. The bromophenyl and chloropyrimidine moieties were critical for binding affinity, as confirmed by X-ray crystallography and molecular docking simulations.

In addition to its oncological applications, this compound has shown promise in the design of antiviral agents. A recent preprint on BioRxiv detailed its incorporation into a series of nucleoside analogs targeting RNA-dependent RNA polymerase (RdRp) of emerging viruses. The 3-bromophenyl group was found to enhance membrane permeability, while the chloropyrimidine core contributed to competitive inhibition of viral replication in vitro.

From a synthetic chemistry perspective, advancements have been made in the green synthesis of 4-(3-Bromophenyl)-2-chloropyrimidine. A 2024 paper in ACS Sustainable Chemistry & Engineering reported a solvent-free mechanochemical approach that achieved 92% yield with minimal byproducts, addressing previous challenges in scalability and environmental impact associated with traditional halogenated solvent methods.

Pharmacokinetic studies of derivatives containing this scaffold have revealed interesting structure-activity relationships. The bromine atom at the meta position appears to optimize metabolic stability without compromising target engagement, as evidenced by recent microsomal stability assays and in vivo pharmacokinetic profiling in rodent models. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review.

Ongoing clinical trials involving compounds derived from 4-(3-Bromophenyl)-2-chloropyrimidine are showing preliminary efficacy in Phase I studies for non-small cell lung cancer (NSCLC). Investigators report manageable toxicity profiles and early signs of tumor regression, particularly in patients with specific EGFR mutations. These developments position this chemical scaffold as a valuable asset in personalized medicine approaches.

Future research directions include exploring its utility in PROTAC (Proteolysis Targeting Chimera) design and as a building block for covalent inhibitors. The versatility of this compound, combined with recent synthetic and analytical advancements, suggests it will remain a focus of medicinal chemistry efforts in the coming years. Researchers are particularly interested in modifying the halogen substituents to fine-tune electronic properties and investigate broader structure-activity relationships.